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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509

For Researchers, Scientists, and Drug Development Professionals

The urgent need for potent and environmentally benign disinfectants has propelled performic
acid (PFA) into the spotlight as a promising alternative to traditional disinfecting agents. This
guide provides an objective, data-driven comparison of performic acid's performance against
established disinfectants, including peracetic acid (PAA), sodium hypochlorite, glutaraldehyde,
and hydrogen peroxide. The information presented herein is intended to assist researchers and
professionals in making informed decisions regarding their disinfection and sterilization
protocols.

Executive Summary: Performic Acid's Efficacy at a
Glance

Performic acid consistently demonstrates superior or comparable antimicrobial efficacy at
lower concentrations and shorter contact times than many traditional disinfectants.[1][2][3] Its
broad-spectrum activity extends to bacteria, viruses, fungi, and spores, making it a versatile
agent for a wide range of applications.[1][4][5] Notably, PFA has been shown to be particularly
effective in wastewater disinfection, outperforming peracetic acid and, in some cases, chlorine-
based disinfectants.[1][3][6]

Comparative Efficacy Data
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The following tables summarize the quantitative data on the microbicidal performance of
performic acid and other common disinfectants. The data has been compiled from various
studies to provide a comprehensive overview.

Table 1: Bactericidal Efficacy
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Target .
o . . Concentrati Contact Log
Disinfectant Microorgani ) . Reference
on Time Reduction
sm
Performic ) )
) E. coli 0.3 mg/L <1 min 4-log [71[8]
Acid (PFA)
S. aureus 0.3 mg/L <1 min 4-log [7][8]
> 5,000
Enterococci 0.8 mg/L 18 min CFU/100mL [11[3]
limit
Fecal )
] 3.4 mg/L 45 min 3-log [6]
Coliforms
E. coli, P.
Peracetic aeruginosa, EN 13697
: . 150 ppm - . [°]
Acid (PAA) E. hirae, S. compliant
aureus
L.
monocytogen EN 13697
75 ppm - . [9]
es, S. compliant
typhimurium
> 5,000
E. coli 1.4 mg/L 31 min CFU/100mL [11[3]
limit
> 5,000
Sodium ) )
) E. coli 2.9 mg/L 21 min CFU/100mL [1][3]
Hypochlorite o
limit
Glutaraldehy Mycobacteriu ) )
2% 10-20 min Effective [10][11]
de m
Hydrogen ) )
) Mycobacteria  10% 60 min < 4-log [12]
Peroxide
Table 2: Sporicidal Efficacy
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Target .
o . . Concentrati Contact Log
Disinfectant Microorgani ) . Reference
on Time Reduction
sm
Performic B. subtilis )
) 7.5 mg/L 3-13 min 4-log [71[8]
Acid (PFA) spores
Clostridium o
) Efficient
perfringens Low doses - o [1]
elimination
spores
B.
Peracetic MIC: 0.003-
) atrophaeus 0.2% - [13]
Acid (PAA) 0.006%
spores
B. subtilis 500-10,000 15sec- 30 [14]
spores ppm min
Sodium B. subtilis _ > 99.9%

) - 30 min ) o [15]
Hypochlorite spores inactivation
Glutaraldehy B. subtilis ) ~90%

2% 30 min ) o [15]
de spores inactivation
Hydrogen B. subtilis ) ) o

) - 30 min Little killing [15]
Peroxide spores

Table 3: Virucidal and Fungicidal Efficacy

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.bohrium.com/paper-details/kinetics-and-mechanisms-of-bacteria-disinfection-by-performic-acid-in-wastewater-in-comparison-with-peracetic-acid-and-sodium-hypochlorite/864984287798100208-16569
https://pubmed.ncbi.nlm.nih.gov/36906014/
https://www.researchgate.net/publication/389585228_A_comparative_evaluation_of_performic_acid_peracetic_acid_and_sodium_hypochlorite_for_bacterial_disinfection_of_secondary_effluent
https://www.researchgate.net/figure/MIC-results-for-glutaraldehyde-20-and-peracetic-acid-02-against-B-atrophaeus_fig2_236212834
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://pubmed.ncbi.nlm.nih.gov/8593054/
https://pubmed.ncbi.nlm.nih.gov/8593054/
https://pubmed.ncbi.nlm.nih.gov/8593054/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Target .
o . . Concentrati Contact )
Disinfectant Microorgani . Efficacy Reference
on Time
sm
Performic Viruses Efficient
_ Low doses - _ [1]
Acid (PFA) (general) degradation
Fungal
spores (A. More efficient
: - - [16]
niger, A. than PAA
flavus)
Peracetic Viruses 400-1500 )
) - Effective 9]
Acid (PAA) (general) ppm
Fungi and 1200-1875 _ EN 13697
<5 min ) [9]
Yeasts ppm compliant

Mechanism of Action: An Oxidative Approach

Performic acid and peracetic acid share a similar mechanism of action, functioning as potent
oxidizing agents. They disrupt cellular function by denaturing proteins, increasing cell wall
permeability, and oxidizing essential sulfhydryl and sulfur bonds in proteins and enzymes.[14]
This broad-based oxidative attack is a key reason for their wide spectrum of antimicrobial
activity.
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Caption: Oxidative mechanism of peroxyacids leading to microbial cell lysis.

Experimental Protocols

Standardized methodologies are crucial for the accurate evaluation of disinfectant efficacy. The
following protocols are representative of the methods used in the cited studies.

Suspension Efficacy Test (Use-Dilution Method)

This test evaluates the effectiveness of a disinfectant against microorganisms in a liquid
suspension.

a. Preparation of Microbial Suspension:

o A standardized culture of the target microorganism is prepared and diluted to a concentration
of approximately 1075 to 10”6 colony-forming units (CFU) per milliliter.[17]

b. Disinfectant Preparation:
o The disinfectant is diluted to the desired test concentration with sterile distilled water.[17]
c. Exposure:

e Asmall volume (e.g., 0.1 mL) of the microbial suspension is added to a larger volume (e.qg.,
10 mL) of the prepared disinfectant solution.[17]

d. Contact Time:

e The mixture is incubated for a predetermined contact time (e.g., 0, 5, 10, 15 minutes).[17]
e. Neutralization and Plating:

» After the specified contact time, the disinfectant is neutralized to halt its microbicidal activity.

e The neutralized solution is then filtered, and the filter membrane is placed on an appropriate
growth medium.[17]
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f. Incubation and Enumeration:

e The plates are incubated under suitable conditions (e.g., 30-35°C for bacteria, 20-25°C for
fungi).[17]

e The number of surviving colonies is counted to determine the log reduction.

Surface Challenge Test

This method assesses the disinfectant's ability to eliminate microorganisms from a solid
surface.

a. Carrier Preparation:

o Sterile carriers (e.g., stainless steel coupons) are inoculated with a known concentration of
the target microorganism and allowed to dry.[18]

b. Disinfectant Application:

o The disinfectant is applied to the inoculated surface using a method that simulates practical
use (e.g., spraying, wiping).[18]

c. Contact Time:

e The disinfectant is allowed to remain in contact with the surface for a specified time.[17]
d. Recovery and Neutralization:

e The surface is swabbed or rinsed to recover any surviving microorganisms.[17]

e The recovered sample is transferred to a neutralizing broth.

e. Plating and Incubation:

e The neutralized sample is plated on a suitable growth medium.

e The plates are incubated, and the surviving colonies are counted.
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Caption: Workflow for disinfectant efficacy testing (Suspension and Surface methods).

Conclusion
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The available data strongly suggests that performic acid is a highly effective disinfectant with
a rapid and broad spectrum of activity. Its performance, particularly in challenging environments
like wastewater, positions it as a powerful tool in modern disinfection strategies. While
traditional disinfectants remain relevant, performic acid offers a compelling alternative,
especially where high efficacy, short contact times, and a favorable environmental profile are
paramount. Further research and application-specific validation are encouraged to fully realize
the potential of this potent microbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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